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Compound of Interest

Compound Name:
2,6-dipyridin-2-ylpyridine-4-

carboxylic acid

Cat. No.: B130572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,6-dipyridin-2-ylpyridine-4-carboxylic
acid, a significant compound in the fields of coordination chemistry, materials science, and

catalysis.

Nomenclature and Identification
The compound 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is a complex organic molecule.

Its systematic and common names are crucial for accurate identification in research and

development.

IUPAC Name: 2,6-dipyridin-2-ylpyridine-4-carboxylic acid[1]

Synonyms: A variety of synonyms are used in literature and commercial listings for this

compound. These include:

2,2':6',2''-Terpyridine-4'-carboxylic acid[1][2]

4'-Carboxy-2,2':6',2''-terpyridine[1]

2,6-bis(2-pyridyl)pyridine-4-carboxylic acid[1]

[2,2':6',2''-Terpyridine]-4'-carboxylic acid[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b130572?utm_src=pdf-interest
https://www.benchchem.com/product/b130572?utm_src=pdf-body
https://www.benchchem.com/product/b130572?utm_src=pdf-body
https://www.benchchem.com/product/b130572?utm_src=pdf-body
https://www.benchchem.com/product/b130572?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-dipyridin-2-ylpyridine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-dipyridin-2-ylpyridine-4-carboxylic-acid
https://cymitquimica.com/cas/148332-36-9/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-dipyridin-2-ylpyridine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-dipyridin-2-ylpyridine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-dipyridin-2-ylpyridine-4-carboxylic-acid
https://cymitquimica.com/cas/148332-36-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TPCA (an abbreviation for 2,6-dipyridin-2-ylpyridine-4-carboxylic acid)[3]

Chemical Identifiers:

CAS Registry Number: 148332-36-9[1][2]

PubChem CID: 2762749[1]

Molecular Formula: C₁₆H₁₁N₃O₂[1]

Physicochemical Properties
Understanding the physical and chemical properties of 2,6-dipyridin-2-ylpyridine-4-
carboxylic acid is fundamental for its application in experimental settings.

Property Value Source

Molecular Weight 277.28 g/mol PubChem[1]

Appearance Crystalline solid CymitQuimica[2]

Solubility

Slightly soluble in water. The

carboxylic acid group

enhances its solubility in polar

solvents.

Thermo Scientific[4],

CymitQuimica[2]

Storage Temperature
2-8°C, sealed in a dry

environment
Sigma-Aldrich

Stability
Stable under recommended

storage conditions.
Thermo Scientific[4]

Incompatibilities Oxidizing agents Thermo Scientific[4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,6-dipyridin-2-ylpyridine-
4-carboxylic acid was not found in the immediate search results, the synthesis of related

pyridine-carboxylic acid derivatives often involves multi-step chemical reactions. For instance,

the synthesis of 4-substituted pyridine-2,6-dicarboxylic acid derivatives can be achieved
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through a one-pot reaction involving pyruvates, aldehydes, and a pyrrolidine-acetic acid

catalyst to form dihydropyran derivatives, which are then reacted with ammonium acetate.[5]

Another general approach for creating similar structures is the Kröhnke pyridine synthesis,

which involves the condensation of α-pyridinium methyl ketone salts with α,β-unsaturated

carbonyl compounds.[6]

A more detailed literature search would be required to identify the specific synthetic route and

purification methods for 2,6-dipyridin-2-ylpyridine-4-carboxylic acid.

Applications in Research and Development
2,6-dipyridin-2-ylpyridine-4-carboxylic acid's unique structure as an organic tridentate

chelating ligand makes it a valuable compound in various scientific applications.[3]

Catalysis: It forms stable complexes with metal ions, acting as a supporting ligand to

modulate the reactivity and selectivity of metal catalysts. These catalysts are crucial for a

wide range of chemical transformations in organic synthesis and industrial processes.[3]

Materials Science: It serves as a building block for metal-organic frameworks (MOFs) and

coordination polymers. These materials have tailored porosity and functionality, making them

useful for gas storage, separation technologies, and as supports for catalytic processes.[2][3]

Biochemical Research: Its ability to interact with biological molecules and metal ions within

biological systems makes it a tool for understanding complex biological processes and for

the development of targeted therapeutic agents.[3]

Dyestuff Intermediate: The compound is also utilized as an intermediate in the synthesis of

dyes.[4]

Signaling Pathways and Experimental Workflows
Currently, there is no readily available information from the search results detailing specific

signaling pathways in which 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is directly involved.

Its primary role, as described in the literature, is that of a chelating agent and a building block

for larger molecular structures.[2][3]
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An experimental workflow involving this compound would typically follow a logical progression

from synthesis and purification to its application as a ligand in the formation of metal complexes

or as a monomer in polymerization reactions.

Below is a generalized workflow for the utilization of 2,6-dipyridin-2-ylpyridine-4-carboxylic
acid in the synthesis of a metal-organic framework (MOF).
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Generalized Workflow for MOF Synthesis

Compound Preparation

MOF Assembly

Material Characterization

Synthesis of
2,6-dipyridin-2-ylpyridine-4-carboxylic acid

Purification and
Characterization (e.g., NMR, MS)

Mixing of Ligand and
Metal Salt in Solvent

Solvothermal or
Hydrothermal Reaction

Isolation of MOF Crystals
(e.g., Filtration)

Structural Analysis
(e.g., XRD, SEM)

Property Measurement
(e.g., Gas Adsorption, Catalytic Activity)

Click to download full resolution via product page

A generalized experimental workflow for the synthesis and characterization of a Metal-Organic
Framework (MOF) using 2,6-dipyridin-2-ylpyridine-4-carboxylic acid as a ligand.
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Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,6-dipyridin-2-ylpyridine-4-carboxylic acid is associated with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For complete safety information, refer to the Material Safety Data Sheet (MSDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide on 2,6-dipyridin-2-
ylpyridine-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130572#iupac-name-and-synonyms-for-2-6-dipyridin-
2-ylpyridine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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